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Compound of Interest

Compound Name: 3-Methylhexadecane

Cat. No.: B15487097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylhexadecane is a branched-chain saturated hydrocarbon belonging to the alkane

series. As an isomer of heptadecane, its physical properties are of significant interest in various

fields, including fuel technology, materials science, and as a non-polar solvent in chemical and

pharmaceutical processes. Understanding these properties is crucial for process design, quality

control, and for predicting its behavior in different environments. This technical guide provides a

detailed overview of the known physical properties of 3-Methylhexadecane, outlines the

standard experimental methodologies for their determination, and presents a logical workflow

for these experimental procedures. Due to the limited availability of experimental data for 3-
Methylhexadecane, this guide also includes data for its isomer, 2-Methylhexadecane, and its

parent compound, n-hexadecane, for comparative purposes.

Core Physical Properties
The fundamental physical characteristics of 3-Methylhexadecane are summarized below. It is

important to note that while some data is available, many of the physical properties for this

specific isomer have been estimated or are inferred from related compounds.
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Property Value Source/Comment

Molecular Formula C₁₇H₃₆ [1][2][3][4][5][6]

Molecular Weight 240.47 g/mol [1][2][5][7]

CAS Number 6418-43-5 [2][4][5][7]

Boiling Point 297.20 °C (estimated) [8]

Melting Point -15 °C [7]

Flash Point 105.20 °C (estimated) [8]

Density Data not available

Refractive Index Data not available

Viscosity Data not available

Comparative Data for Related Compounds:

Property 2-Methylhexadecane n-Hexadecane

Boiling Point 291.4 °C 287 °C

Melting Point 4 °C 18 °C

Density 0.776 g/cm³ 0.773 g/cm³ at 20 °C

Refractive Index 1.434 1.4345 at 20 °C

Viscosity Data not available 3.474 mPa·s at 20 °C

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the key

physical properties of long-chain alkanes like 3-Methylhexadecane.

Determination of Boiling Point
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The boiling point is a critical indicator of a liquid's volatility. For hydrocarbons, the micro boiling

point determination method is often employed due to its requirement for a small sample size.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small amount of 3-Methylhexadecane (a few milliliters) is placed into

a small test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid sample with the open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then immersed in a heating bath (e.g., a Thiele

tube filled with high-boiling mineral oil).

Heating: The heating bath is gently and uniformly heated. As the temperature rises, air

trapped in the capillary tube will expand and escape as a stream of bubbles.

Observation: The heating is continued until a rapid and continuous stream of bubbles

emerges from the capillary tube. At this point, the heat source is removed.

Boiling Point Reading: The liquid will begin to cool, and the rate of bubbling will slow down.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

This is the point where the vapor pressure of the sample equals the atmospheric pressure.

Determination of Melting Point
The melting point is a fundamental property for characterizing solid compounds and assessing

their purity. The capillary method is a standard and widely used technique.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of solid 3-Methylhexadecane is finely powdered.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.
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Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent

to a calibrated thermometer.

Heating: The apparatus is heated at a controlled rate. A rapid heating rate can be used

initially to approach the approximate melting point, followed by a much slower rate (1-2 °C

per minute) as the melting point is neared.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a liquid is recorded as the end of the melting range. For a pure substance, this range

should be narrow.

Determination of Density
Density is a measure of mass per unit volume and is an important parameter for quality control

and fluid dynamics calculations. Vibrating tube densitometry is a modern and accurate method.

Methodology: Vibrating Tube Densitometry

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This

frequency changes when the tube is filled with the sample liquid; the change in frequency is

directly related to the density of the liquid.

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and deionized water.

Sample Introduction: The 3-Methylhexadecane sample is injected into the clean, dry U-

tube. Care must be taken to avoid the introduction of air bubbles.

Measurement: The instrument measures the oscillation period of the filled tube and, using

the calibration data, calculates the density of the sample. The temperature of the sample is

precisely controlled by the instrument.

Data Recording: The density value at the specified temperature is recorded.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a valuable property for identifying and assessing the purity of liquid samples.

Methodology: Abbe Refractometer

Principle: The Abbe refractometer measures the critical angle of refraction of a thin layer of

the sample liquid placed between two prisms.

Calibration: The instrument is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of the 3-Methylhexadecane sample are placed on the

surface of the measuring prism.

Measurement: The prisms are closed, and light is passed through the sample. The user

looks through the eyepiece and adjusts the control knob until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-dependent.

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. For many applications, especially those

involving fluid transport, viscosity is a critical parameter.

Methodology: Capillary Viscometry

Principle: This method measures the time it takes for a fixed volume of liquid to flow through

a narrow capillary tube under a known and reproducible head pressure.

Viscometer Selection: A suitable capillary viscometer (e.g., an Ubbelohde or Cannon-Fenske

viscometer) is chosen based on the expected viscosity of the sample.

Sample Loading: A precise volume of the 3-Methylhexadecane sample is introduced into

the viscometer.
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Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the

sample reaches the desired temperature.

Measurement: The sample is drawn up into the timing bulb of the viscometer by suction. The

suction is then removed, and the time it takes for the liquid meniscus to pass between two

marked points on the capillary is measured with a stopwatch.

Calculation: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where 'C' is

the calibration constant of the viscometer and 't' is the measured flow time. The dynamic

viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of

the liquid at the same temperature (η = ν * ρ).

Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of 3-Methylhexadecane.
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Caption: Workflow for the experimental determination of physical properties of 3-
Methylhexadecane.

Conclusion
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This technical guide has provided a summary of the known physical properties of 3-
Methylhexadecane, alongside detailed experimental protocols for their determination. While

specific experimental data for density, refractive index, and viscosity of 3-Methylhexadecane
remain to be fully documented in publicly available literature, the methodologies outlined here

provide a robust framework for researchers to obtain these critical parameters. The included

workflow diagram offers a clear and logical sequence for conducting these experimental

investigations. The data for related isomers and the parent alkane serve as valuable reference

points for estimation and comparison. Accurate determination of these properties will continue

to be essential for the effective application of 3-Methylhexadecane in scientific and industrial

contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tutorsglobe.com [tutorsglobe.com]

2. srd.nist.gov [srd.nist.gov]

3. ivypanda.com [ivypanda.com]

4. 3-Methylhexadecane | C17H36 | CID 93030 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 3-methylhexadecane [stenutz.eu]

6. chemspider.com [chemspider.com]

7. researchgate.net [researchgate.net]

8. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 3-Methylhexadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15487097#physical-properties-of-3-
methylhexadecane]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15487097?utm_src=pdf-body
https://www.benchchem.com/product/b15487097?utm_src=pdf-body
https://www.benchchem.com/product/b15487097?utm_src=pdf-body
https://www.benchchem.com/product/b15487097?utm_src=pdf-body
https://www.benchchem.com/product/b15487097?utm_src=pdf-custom-synthesis
https://www.tutorsglobe.com/homework-help/chemistry/determination-of-boiling-point-of-hydrocarbons-78693.aspx
https://srd.nist.gov/jpcrdreprint/1.555943.pdf
https://ivypanda.com/essays/micro-method-determination-of-boiling-point-of-hydrocarbons/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylhexadecane
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-methylhexadecane
https://www.chemspider.com/Chemical-Structure.83983.html
https://www.researchgate.net/publication/251587471_Experimental_measurements_and_equation_of_state_modeling_of_liquid_densities_for_long-chain_n-alkanes_at_pressures_to_265_MPa_and_temperatures_to_523_K
https://pubs.acs.org/doi/pdf/10.1021/ed008p537
https://www.benchchem.com/product/b15487097#physical-properties-of-3-methylhexadecane
https://www.benchchem.com/product/b15487097#physical-properties-of-3-methylhexadecane
https://www.benchchem.com/product/b15487097#physical-properties-of-3-methylhexadecane
https://www.benchchem.com/product/b15487097#physical-properties-of-3-methylhexadecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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